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Compound of Interest

Compound Name: Tafluprost-d7

Cat. No.: B15143771

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers
of Tafluprost-d7, a deuterated analog of the prostaglandin F2a derivative, Tafluprost. This
guide is intended to assist researchers, scientists, and drug development professionals in
sourcing high-quality Tafluprost-d7 for various research applications, including
pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical methods.

Introduction to Tafluprost and its Deuterated Analog

Tafluprost is a potent prostaglandin F2a analog used in the treatment of open-angle glaucoma
and ocular hypertension. Its mechanism of action involves increasing the uveoscleral outflow of
agueous humor, thereby reducing intraocular pressure. The deuterated version, Tafluprost-d7,
is a valuable tool in research and development due to the incorporation of seven deuterium
atoms. This isotopic labeling provides a distinct mass signature, making it an ideal internal
standard for mass spectrometry-based bioanalytical assays, enabling precise and accurate
guantification of Tafluprost in biological matrices.

Commercial Supplier Analysis

A thorough investigation has identified several key commercial suppliers of deuterated
Tafluprost. The following table summarizes the available quantitative data for Tafluprost-d7
and a closely related analog, Tafluprost-d4, from these vendors.
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Molecular Available
. Product Catalog Molecular . . .
Supplier Weight ( Purity Quantitie
Name No. Formula
g/mol ) s
Santa Cruz Information  Information
_ Tafluprost- Ca2sH27D7F _ ,
Biotechnol . sC-217777 o 459.57 not readily not readily
2U5
ogy, Inc. available available
299%
100 pg,
Cayman Tafluprost- Ca2sH30D4F deuterated
_ 9002405 456.6 500 pg, 1
Chemical d4 205 forms (da-
mg
da)
- Information  Information
Pharmaffili Tafluprost- PA STI C2sHz27D7F ] )
459.57 not readily not readily
ates d7 080780 205 _ _
available available

Note: Data is based on publicly available information and may be subject to change. It is

recommended to contact the suppliers directly for the most current product specifications and

availability.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Tafluprost-d7 are not widely

published. However, based on the general synthesis of Tafluprost and the analysis of related

prostaglandin analogs, the following methodologies are likely applicable.

Synthesis of Tafluprost-d7

The synthesis of Tafluprost-d7 would likely follow a similar multi-step synthetic route to that of

unlabeled Tafluprost, with the introduction of deuterium atoms at a strategic point in the

synthesis. This typically involves the use of deuterated starting materials or reagents. A

plausible approach would be the deuteration of a key intermediate in the prostaglandin

synthesis pathway.

Analytical Methods
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the primary analytical technique for
the quantification of Tafluprost and its metabolites in biological samples. The use of a stable
isotope-labeled internal standard like Tafluprost-d7 is crucial for accurate and precise
guantification.

A typical LC-MS/MS protocol would involve:

o Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate
the analyte from the biological matrix (e.g., plasma, aqueous humor).

o Chromatographic Separation: Reversed-phase HPLC with a C18 column to separate
Tafluprost from other endogenous components.

o Mass Spectrometric Detection: Electrospray ionization (ESI) in positive or negative ion
mode, with multiple reaction monitoring (MRM) to detect the specific parent-daughter ion
transitions for both Tafluprost and Tafluprost-d7.

Nuclear Magnetic Resonance (NMR) Spectroscopy would be employed to confirm the structure
and determine the positions and extent of deuterium incorporation in the final product. Both *H
and 3C NMR spectra would be acquired and compared to the spectra of the unlabeled
Tafluprost standard.

Visualizing the Supply and Analysis Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of
sourcing and utilizing Tafluprost-d7 in a research setting.
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 To cite this document: BenchChem. [Commercial Suppliers of Tafluprost-d7: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143771#commercial-suppliers-of-tafluprost-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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